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Compound of Interest

Compound Name: 1,3,5-Triisopropylbenzene

Cat. No.: B165165 Get Quote

An In-depth Technical Guide to 1,3,5-Triisopropylbenzene

Chemical Identification and Nomenclature
1,3,5-Triisopropylbenzene is an aromatic hydrocarbon characterized by a benzene ring

symmetrically substituted with three isopropyl groups.

IUPAC Name: 1,3,5-tri(propan-2-yl)benzene[1]

CAS Number: 717-74-8[1][2]

Synonyms: 1,3,5-Tri(propan-2-yl)benzene, 1,3,5-Tris(1-methylethyl)benzene, 1,3,5-

Tris(isopropyl)benzene, Benzene, 1,3,5-tris(1-methylethyl)-[3][4][5]

Physicochemical Properties
1,3,5-Triisopropylbenzene is a colorless liquid under standard conditions.[2][6] Its key

physical and chemical properties are summarized below.
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Property Value

Molecular Formula C₁₅H₂₄[2][6][7]

Molecular Weight 204.35 g/mol [2][4][6]

Appearance Clear colorless liquid[6]

Density 0.845 - 0.854 g/mL at 25 °C[6][7]

Boiling Point 232-236 °C[6][7]

Melting Point -7 °C[6]

Flash Point 87 °C (188.6 °F) - closed cup

Refractive Index n20/D 1.488 (lit.)[6][7]

Solubility Immiscible with water[2][7]

InChI Key VUMCUSHVMYIRMB-UHFFFAOYSA-N[1][4]

SMILES String CC(C)c1cc(cc(c1)C(C)C)C(C)C[1]

Synthesis and Experimental Protocols
The primary industrial synthesis of 1,3,5-triisopropylbenzene is the Friedel-Crafts alkylation of

benzene with propylene.[8][9] Variations in catalysts and reaction conditions are employed to

optimize the yield of the desired 1,3,5-isomer over other isomers like 1,2,4-triisopropylbenzene.

[8][9]

Experimental Protocol 1: Friedel-Crafts Alkylation using
Aluminum Chloride
This protocol describes a general method for the synthesis of crude triisopropylbenzene, which

is predominantly the 1,3,5-isomer.

Objective: To synthesize a mixture of triisopropylbenzene isomers via Friedel-Crafts alkylation.

Materials:

Benzene
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Propylene (propene)

Aluminum chloride (AlCl₃) catalyst

Procedure:

Charge a suitable reactor with one mole of benzene.[9]

Add the aluminum chloride catalyst to the benzene.

Introduce three moles of propene gas into the reaction mixture while maintaining vigorous

stirring.[9] The reaction is exothermic and may require cooling to control the temperature.

After the reaction is complete, the crude product is a mixture containing predominantly 1,3,5-
triisopropylbenzene, along with minor amounts of 1,2,4-triisopropylbenzene,

diisopropylbenzenes, and cumene.[8][9]

The crude product can be purified via fractionation to isolate pure 1,3,5-
triisopropylbenzene.[10]

Experimental Protocol 2: Synthesis using Ionic Liquid
Catalyst
This protocol utilizes an ionic liquid as a catalyst to improve selectivity and offer a potentially

greener alternative to traditional Lewis acids.

Objective: To synthesize 1,3,5-triisopropylbenzene using an ionic liquid catalyst.

Materials:

Benzene

Propylene

2AlCl₃/Et₃NHCl ionic liquid catalyst

Optimized Reaction Conditions:[10]
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Ionic Liquid Volume Ratio: 0.1

Reaction Temperature: 50 °C

Propylene Flow Rate: 3.50 mL/s

Procedure:

Combine benzene and the 2AlCl₃/Et₃NHCl ionic liquid catalyst in a reactor at a volume ratio

of 0.1 (catalyst to benzene).[10]

Heat the mixture to the reaction temperature of 50 °C.[10]

Bubble propylene gas through the mixture at a constant flow rate of 3.50 mL/s.[10]

Monitor the reaction progress. A moderate post-alkylation step can be employed to increase

the ratio of the 1,3,5- to 1,2,4-isomer.[10]

Upon completion, the product is separated from the ionic liquid. The final product is obtained

by fractionation.[10]

Synthesis and Purification Workflow
The general process for producing high-purity 1,3,5-triisopropylbenzene involves the initial

alkylation reaction followed by a purification step to separate the desired isomer from

byproducts.
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Caption: Workflow for the synthesis and purification of 1,3,5-triisopropylbenzene.

Applications in Research and Development
Due to its unique structure, featuring significant steric bulk and thermal stability, 1,3,5-
triisopropylbenzene is a versatile compound in various scientific and industrial fields.[6][11]
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Pharmaceutical and Organic Synthesis: It serves as a key starting material for the synthesis

of more complex molecules.[11] It is notably used as a precursor for bulky phosphine

ligands, such as Bret Phos and X-Phos, which are employed in catalysis.[11] Its steric

hindrance also makes it useful as a protecting group in complex organic reactions.[11]

Polymer Science: The compound is a vital intermediate in the production of high-

performance polymers and resins with high thermal stability, such as polyimides and

polyether ether ketone (PEEK).[11] These materials are critical in the aerospace and

automotive industries.[11]

Materials Chemistry: It is used as a swelling agent or micelle expander in the template-

assisted synthesis of highly ordered mesoporous silica materials like SBA-15.[12]

Catalysis Research: Researchers use 1,3,5-triisopropylbenzene in catalytic studies,

particularly for Friedel-Crafts reactions, where it helps in stabilizing reaction intermediates.[6]

[11] It also acts as a probe molecule to assess the surface acidity and accessibility of zeolite

catalysts.[12]

Other Industrial Uses: It finds application as a specialty solvent in paints and coatings, an

additive in high-performance lubricants, and an intermediate in the manufacturing of

agrochemicals and electronic chemicals.[6][11][13]

Safety and Handling
1,3,5-Triisopropylbenzene is a combustible liquid and requires appropriate safety precautions

for handling and storage.[3]

Handling: Use in a well-ventilated area.[14] Wear appropriate personal protective equipment

(PPE), including protective gloves, safety goggles, and clothing to prevent skin exposure.[5]

[14] Wash thoroughly after handling.[14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][14]

Keep away from heat, sparks, open flames, and other sources of ignition.[2][14]

First Aid:

Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes.[14]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[14]

Inhalation: Remove from exposure to fresh air immediately.[14]

Ingestion: If conscious, rinse mouth and drink 2-4 cupfuls of milk or water. Do not induce

vomiting.[14] In all cases of exposure, seek medical aid.[14]

Fire Fighting: Use water spray, dry chemical, carbon dioxide, or appropriate foam as

extinguishing media.[14] Water spray can be used to keep fire-exposed containers cool.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and IUPAC nomenclature for 1,3,5-
Triisopropylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165165#cas-number-and-iupac-nomenclature-for-1-
3-5-triisopropylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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